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Compound of Interest

Cis-2-Carbomethoxycyclohexane-
1-Carboxylic Acid

Cat. No.: B048533

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the key reaction mechanisms
involving cis-2-carbomethoxycyclohexane-1-carboxylic acid, a versatile building block in
organic synthesis. The protocols detailed below are representative procedures for its synthesis
and subsequent transformations, including hydrolysis, esterification, and anhydride formation.

Synthesis via Dieckmann Condensation

Cis-2-carbomethoxycyclohexane-1-carboxylic acid is accessible through a synthetic route
commencing with the Dieckmann condensation of a dialkyl adipate, followed by alkylation and
subsequent hydrolysis and decarboxylation steps. The Dieckmann condensation is an
intramolecular Claisen condensation of a diester to form a cyclic B-keto ester.[1][2][3]

Signaling Pathway for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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